Cas no 161043-66-9 (Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI))

• Product Name: Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI)
• CAS No: 161043-66-9
• MF: C₃₄H₄₈O₇
• MW: 568.740731239319
• CID: 164498
• PubChem ID: 10030889
• Update Time: 2025-04-19

Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI)
• [(5R,7R,9R,10R,13S,17R)-17-[(2R)-2-acetyloxy-5-(3,3-dimethyloxiran-2-yl)oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
• Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,...
• [(5R,7R,9R,10R,13S,17R)-17-[(2R)-2-acetoxy-5-(3,3-dimethyloxiran-2-yl)tetrahydrofuran-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
• Bruceajavanin A
• Cholesta-1,14-dien-3-one, 7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,17alpha,20S,21R,23R,24S)-
• 161043-66-9
• [(5R,7R,8R,9R,10R,13S,17S)-17-[(2R,3S,5R)-2-acetyloxy-5-[(2S)-3,3-dimethyloxiran-2-yl]oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate

• Inchi： 1S/C34H48O7/c1-18(35)38-27-17-25-30(3,4)26(37)13-15-33(25,8)24-12-14-32(7)21(10-11-23(32)34(24,27)9)20-16-22(28-31(5,6)41-28)40-29(20)39-19(2)36/h11,13,15,20-22,24-25,27-29H,10,12,14,16-17H2,1-9H3/t20-,21-,22+,24+,25-,27+,28-,29-,32-,33+,34-/m0/s1
• InChI Key： ZTCBOAIWPIKLEJ-DAMXAWHRSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@H]2C(C)(C)C(C=C[C@]2(C)[C@H]2CC[C@@]3(C)[C@@H](CC=C3[C@@]21C)[C@H]1[C@@H](OC(C)=O)O[C@@H]([C@H]2C(C)(C)O2)C1)=O

Computed Properties

• Exact Mass: 568.34000387g/mol
• Monoisotopic Mass: 568.34000387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids